Cas no 214760-33-5 (1,2-Benzisoxazol-7-ol, 3-methyl- (9CI))

• Product Name: 1,2-Benzisoxazol-7-ol, 3-methyl- (9CI)
• CAS No: 214760-33-5
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 242969
• PubChem ID: 22612327
• Update Time: 2025-04-19

1,2-Benzisoxazol-7-ol, 3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-7-ol, 3-methyl- (9CI)
• 7-Hydroxy-3-methylbenzo[d]isoxazole
• 1,2-Benzisoxazol-7-ol,3-methyl-
• KXSRGXFRBHJCFO-UHFFFAOYSA-N
• 214760-33-5
• 7-Hydroxy-3-methylbenz[d]isoxazole
• 3-Methylbenzo[d]isoxazol-7-ol
• SCHEMBL4119067

• Inchi： 1S/C8H7NO2/c1-5-6-3-2-4-7(10)8(6)11-9-5/h2-4,10H,1H3
• InChI Key： KXSRGXFRBHJCFO-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C)=N1)O

Computed Properties

• Exact Mass: 149.048
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 1.8